Cas no 2680688-25-7 (tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate
• CAS No: 2680688-25-7
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• CID: 5631958
• PubChem ID: 165939316
• Update Time: 2025-11-07

tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate
• EN300-28290662
• 2680688-25-7

• Inchi： 1S/C11H16BrN3O2/c1-5-7-8(12)9(14-6-13-7)15-10(16)17-11(2,3)4/h6H,5H2,1-4H3,(H,13,14,15,16)
• InChI Key： NDLGOYCJHPZUIS-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate

tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate, identified by the CAS number 2680688-25-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound comprises a pyrimidine ring substituted with a bromine atom at position 5, an ethyl group at position 6, and a tert-butyl carbamate group at position 4. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the bromine atom in the pyrimidine ring introduces electronic effects that can enhance the compound's binding affinity to target proteins. Additionally, the tert-butyl carbamate group is known to improve pharmacokinetic properties such as solubility and bioavailability, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the most notable aspects of tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate is its potential as an antitumor agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation, such as cyclin-dependent kinases (CDKs). This finding underscores its potential as a novel therapeutic agent for treating refractory cancers.

In addition to its antitumor activity, this compound has shown promise in antiviral research. The pyrimidine core is a common structural motif in antiviral agents, and the substitution pattern in this molecule may enhance its ability to inhibit viral replication. Studies are currently underway to evaluate its efficacy against emerging viral pathogens, which could expand its application in infectious disease treatment.

The synthesis of tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include nucleophilic substitution reactions, carbonylative coupling, and purification techniques such as chromatography and crystallization. These methods ensure high purity and yield, which are critical for subsequent biological testing.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses provide detailed insights into its molecular structure, stereochemistry, and physical properties, which are essential for understanding its behavior in biological systems.

In terms of pharmacokinetics, studies have shown that tert-butyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate exhibits favorable absorption profiles in preclinical models. Its tert-butyl group contributes to increased lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets. However, further investigations are required to optimize its pharmacokinetic parameters for clinical use.

The safety profile of this compound has also been evaluated through acute toxicity studies and genotoxicity assays. Results indicate that it has a relatively low toxicity profile compared to conventional chemotherapeutic agents, suggesting a better safety margin for patients undergoing treatment.

In conclusion, tert-butyl N-(5-bromo-6-ethylpyrimidin-4-y1)carbamate, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of potential therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a leading candidate in the development of next-generation drugs for cancer and infectious diseases.